Cas no 2418677-53-7 (Tert-butyl 3-amino-5-formylbenzoate)

• Product Name: Tert-butyl 3-amino-5-formylbenzoate
• CAS No: 2418677-53-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5953932
• PubChem ID: 165776171
• Update Time: 2025-11-07

Tert-butyl 3-amino-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-7544401
• 2418677-53-7
• tert-butyl 3-amino-5-formylbenzoate
• Tert-butyl 3-amino-5-formylbenzoate

• Inchi： 1S/C12H15NO3/c1-12(2,3)16-11(15)9-4-8(7-14)5-10(13)6-9/h4-7H,13H2,1-3H3
• InChI Key： HYZZLLPOVJZAEW-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=O)C=C(C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.4Ų

Additional information on Tert-butyl 3-amino-5-formylbenzoate

Comprehensive Overview of Tert-butyl 3-amino-5-formylbenzoate (CAS No. 2418677-53-7): Properties, Applications, and Industry Insights

Tert-butyl 3-amino-5-formylbenzoate (CAS No. 2418677-53-7) is a specialized organic compound gaining traction in pharmaceutical and fine chemical research. This ester derivative, featuring both amino and formyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₁₂H₁₅NO₃, combines a tert-butyl ester moiety with a substituted benzene ring, enabling unique reactivity patterns. Researchers value this compound for its role in constructing complex molecules, particularly in drug discovery pipelines targeting metabolic diseases and neurodegenerative disorders—topics frequently searched in academic and industrial databases.

The compound’s CAS number 2418677-53-7 ensures precise identification across regulatory and safety documentation, a critical aspect for laboratories adhering to Good Manufacturing Practices (GMP). Recent publications highlight its utility in multicomponent reactions (a trending topic in synthetic chemistry), where its formyl group participates in condensation reactions to form heterocycles. This aligns with the growing demand for sustainable methodologies, as evidenced by search trends for "green synthesis" and "atom-efficient reactions."

Analytical characterization of Tert-butyl 3-amino-5-formylbenzoate typically involves HPLC, NMR, and mass spectrometry—techniques often queried in conjunction with "compound purity verification." The tert-butyl group enhances solubility in organic solvents, a property frequently explored in forums discussing "solubility optimization for API intermediates." Notably, its stability under acidic conditions makes it suitable for parallel synthesis workflows, a technique gaining popularity in high-throughput screening campaigns.

Industry applications of CAS 2418677-53-7 intersect with trending topics like "fragment-based drug design" and "covalent inhibitor development." The amino functionality allows for further derivatization via amide couplings or reductive amination, processes central to kinase inhibitor synthesis—a hot area in oncology research. Patent analyses reveal its use in preparing biodegradable polymers, connecting to the surge in searches for "sustainable biomaterials."

Storage recommendations for this compound often appear in discussions about "handling air-sensitive reagents." While not classified as hazardous, best practices suggest inert atmosphere storage due to the formyl group's sensitivity to oxidation—a detail emphasized in safety-focused search queries. Suppliers frequently list it alongside "building blocks for medicinal chemistry," reflecting its role in fragment libraries for virtual screening.

Emerging research explores the photophysical properties of derivatives of Tert-butyl 3-amino-5-formylbenzoate, tapping into the interest in "organic electronics" and "fluorescent probes." The compound’s balanced lipophilicity (LogP ~2.1) also makes it relevant to "blood-brain barrier permeability" studies, a recurring theme in CNS drug development forums.

In summary, Tert-butyl 3-amino-5-formylbenzoate (CAS 2418677-53-7) exemplifies how targeted intermediates bridge fundamental chemistry and applied research. Its structural features address multiple contemporary needs—from modular synthesis to material science—making it a compound of enduring interest across scientific disciplines.